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Compound of Interest

Compound Name: 4-(o-Tolylthio)butan-2-one

Cat. No.: B15327070 Get Quote

Technical Guide: 4-(o-Tolylthio)butan-2-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(o-Tolylthio)butan-2-one, a

compound of interest in organic synthesis and potential precursor for biologically active

molecules. This document outlines its chemical identifiers, a detailed experimental protocol for

its synthesis, and available quantitative data.

Chemical Identifiers and Properties
While a specific CAS number for 4-(o-Tolylthio)butan-2-one is not readily available in public

chemical databases, its molecular formula and structure have been characterized. Sulfides that

contain a carbonyl group are recognized as adaptable precursors for synthesizing a variety of

biologically significant compounds.[1] The primary method for producing β-thiaketones involves

the addition of compounds with an SH group to conjugated carbonyls, a process known as the

thia-Michael reaction.[1]

Table 1: Chemical Identifiers for 4-(o-Tolylthio)butan-2-one
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Identifier Value

IUPAC Name 4-(o-Tolylthio)butan-2-one

Alternate Name 4-(2-methylphenylthio)butan-2-one

Molecular Formula C₁₁H₁₄OS

Molecular Weight 194.28 g/mol [1]

CAS Number Not available in public databases

Experimental Protocol: Synthesis of 4-(o-
Tolylthio)butan-2-one
The following protocol for the synthesis of 4-(o-Tolylthio)butan-2-one is based on the thia-

Michael addition of o-thiocresol to methyl vinyl ketone, facilitated by an electrochemically

generated zirconium catalyst.

Materials:

Methyl vinyl ketone

o-Thiocresol (2-methylbenzenethiol)

Zirconium catalyst (electrochemically generated as per Stevanović et al., 2012)

Solvent (as specified in the referenced procedure)

Procedure: The synthesis involves the treatment of methyl vinyl ketone with o-thiocresol in the

presence of an electrochemically generated zirconium catalyst. The detailed procedure for the

catalyst generation and the specific reaction conditions (e.g., solvent, temperature, and

reaction time) are as described by Stevanović et al. in their 2012 publication.

Quantitative Data
The primary quantitative data available for 4-(o-Tolylthio)butan-2-one is its crystallographic

information, which confirms its molecular structure.
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Table 2: Crystallographic Data for 4-(o-Tolylthio)butan-2-one[1]

Parameter Value

Crystal System Triclinic

Space Group P-1

a (Å) 7.2703 (11)

b (Å) 7.3226 (7)

c (Å) 11.7615 (11)

α (°) 88.232 (8)

β (°) 79.343 (10)

γ (°) 61.350 (13)

Volume (Å³) 538.80 (13)

Z 2

Radiation Cu Kα

Temperature (K) 293

Structural Insights: The molecule of 4-(o-tolylthio)butan-2-one is noted to be essentially

planar.[1]

Experimental Workflow
The synthesis of 4-(o-Tolylthio)butan-2-one follows a clear experimental workflow, as

depicted in the diagram below.
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Starting Materials:
- o-Thiocresol

- Methyl Vinyl Ketone

Thia-Michael Addition

Electrochemical Generation
of Zirconium Catalyst

4-(o-Tolylthio)butan-2-one

Click to download full resolution via product page

Caption: Synthesis workflow for 4-(o-Tolylthio)butan-2-one.

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the scientific literature regarding the

biological activity or associated signaling pathways of 4-(o-Tolylthio)butan-2-one. Arylthio

cyclopropyl carbonyl compounds, a related class of molecules, are recognized for their

synthetic versatility in creating complex molecular structures, including those with potential

bioactivity.[2][3][4] Further research is required to determine the pharmacological and

toxicological profile of this specific compound. The toxicological profile of 2-butanone, a

structural component, has been studied and indicates potential for neurological and irritant

effects at high concentrations.[5][6][7]

Conclusion
This technical guide consolidates the currently available information on 4-(o-Tolylthio)butan-2-
one. While a specific CAS number and comprehensive biological data are not yet available, the

synthesis protocol and crystallographic data provide a solid foundation for researchers and

scientists. The provided experimental workflow and data tables offer a clear and concise

summary for professionals in drug development and chemical research. Further investigation

into the properties and potential applications of this compound is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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